6-Phthalazinecarboxylic acid, 1,2-dihydro-1-oxo-

• IUPAC Name: 1-oxo-2H-phthalazine-6-carboxylic acid
• InChI: InChI=1S/C9H6N2O3/c12-8-7-2-1-5(9(13)14)3-6(7)4-10-11-8/h1-4H,(H,11,12)(H,13,14)
• InChI Key: FBBOTOGKAFEBQT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C(=O)O)C=NNC2=O
• Molecular Formula: C9H6N2O3
• Molecular Weight: 190.16 g/mol

Description

6-Phthalazinecarboxylic acid, 1,2-dihydro-1-oxo- is a chemical compound with the molecular formula C9H6N2O3. It has a molecular weight of 190.16.

Synthesis Analysis

While specific synthesis methods for 6-Phthalazinecarboxylic acid, 1,2-dihydro-1-oxo- were not found, it’s worth noting that cyanoacetohydrazides have been used as precursors in reactions leading to the construction of heterocycles. These reactions include cyclocondensation and cyclization.

Molecular Structure Analysis

The molecular structure of 6-Phthalazinecarboxylic acid, 1,2-dihydro-1-oxo- consists of 9 carbon atoms, 6 hydrogen atoms, 2 nitrogen atoms, and 3 oxygen atoms.

Physical And Chemical Properties Analysis

The compound has a predicted density of 1.56±0.1 g/cm3. Its melting point is greater than 300 °C.

Scientific Research Applications

Synthesis of Novel Compounds

• Phthalazine-based Compounds Synthesis : A study highlighted the synthesis of phthalazine-based 1,2,3-triazole derivatives showing significant antimicrobial, antifungal, and antioxidant activities, indicating their potential as leads for developing new therapeutic agents (Shyma et al., 2016).

• Chemically Bonded Iron Carbonyl : Research on novel organic–inorganic hybrid magnetic composites prepared via the interfacial reaction between magnetic phthalonitrile prepolymers and benzoxazine functional coatings on iron carbonyl particles demonstrated enhanced magnetism and thermal stability, opening avenues for advanced materials research (Jia et al., 2011).

Medicinal Chemistry Applications

• GABA-A Receptor Ligands : Studies have identified phthalazine derivatives as high-affinity ligands for the γ-aminobutyric acid-A (GABA-A) receptor with selectivity over certain subtypes, providing a basis for the development of selective anxiolytics or sedatives (Carling et al., 2004).

Environmental Studies

• Dicarboxylic Acids in Urban Aerosols : Research on the composition of urban aerosols highlighted the presence of phthalic acid among other dicarboxylic acids, underscoring its role in atmospheric chemistry and potential environmental impacts (Ho et al., 2006).

• Phthalates and Human Health : A comprehensive review of phthalates, including phthalazine derivatives, discussed their wide industrial applications, metabolism, and health effects, emphasizing the need for understanding their impact on human health and the environment (Hauser & Calafat, 2005).

Future Directions

While specific future directions for 6-Phthalazinecarboxylic acid, 1,2-dihydro-1-oxo- were not found in the search results, it’s worth noting that compounds with similar structures have been used in the development of new drugs. This suggests that 6-Phthalazinecarboxylic acid, 1,2-dihydro-1-oxo- could potentially be used in similar applications.